Cas no 10030-31-6 (Ac-Phe-Phe-OH)

• Product Name: Ac-Phe-Phe-OH
• CAS No: 10030-31-6
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• MDL: MFCD00038567
• CID: 181148
• PubChem ID: 1549486
• Update Time: 2025-04-23

Ac-Phe-Phe-OH Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-acetyl-L-phenylalanyl-
• AC-PHE-PHE-OH
• N-ACETYL-L-PHE-PHE
• ACETYL-L-DIPHENYLALANINE
• Ac-L-Phe-L-Phe-OH
• Einecs 233-078-1
• N-Acetyl-L-Phe-L-Phe-OH
• N-Ac-L-Phe-L-Phe-OH
• N-(N-Acetyl-L-phenylalanyl)-L-phenylalanine
• N-(N-acetyl-3-phenyl-L-alanyl)-3-phenyl-L-alanine
• SCHEMBL5692056
• MFCD00038567
• (S)-2-((S)-2-Acetamido-3-phenylpropanamido)-3-phenylpropanoicacid
• (2S)-2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]-3-phenylpropanoic acid
• NS00047302
• Acetyl-L-phenylalanyl-L-phenylalanine
• (S)-2-((S)-2-Acetamido-3-phenylpropanamido)-3-phenylpropanoic acid
• Acetyl-L-phenylalanyl-L-phenylalanin
• (DL)-2-[(DL)-2-Acetamido-3-phenylpropanamido]-3-phenylpropanoic acid
• 10030-31-6
• Ac-Phe-Phe-OH

• MDL： MFCD00038567
• Inchi： 1S/C20H22N2O4/c1-14(23)21-17(12-15-8-4-2-5-9-15)19(24)22-18(20(25)26)13-16-10-6-3-7-11-16/h2-11,17-18H,12-13H2,1H3,(H,21,23)(H,22,24)(H,25,26)/t17-,18-/m0/s1
• InChI Key： RXVJYWBNKIQSSP-ROUUACIJSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(C)=O)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.15800
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• PSA: 95.50000
• LogP: 2.32770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Ac-Phe-Phe-OH

Introduction to L-Phenylalanine, N-acetyl-L-phenylalanyl and Its Significance in Modern Research

L-Phenylalanine, N-acetyl-L-phenylalanyl, a derivative of the essential amino acid L-phenylalanine, is a compound of significant interest in the field of biochemical research and pharmaceutical development. With a CAS number of 10030-31-6, this compound has garnered attention for its potential applications in various scientific domains, including neuroscience, metabolic studies, and drug synthesis. The structural modification by acetylation introduces unique properties that make it a valuable tool in both academic and industrial research settings.

The molecular structure of L-Phenylalanine, N-acetyl-L-phenylalanyl consists of an acetylated side chain attached to the L-phenylalanine backbone. This modification enhances its solubility and stability, making it more suitable for use in complex biochemical assays. The compound's ability to interact with various enzymes and receptors has been explored in recent years, leading to novel insights into its biological roles.

Recent studies have highlighted the importance of L-Phenylalanine, N-acetyl-L-phenylalanyl in the study of neurotransmitter pathways. Research indicates that this compound can influence the synthesis and release of neurotransmitters such as dopamine and serotonin. These findings are particularly relevant in the context of neurodegenerative diseases, where modulation of neurotransmitter levels is crucial for therapeutic intervention. The compound's potential as a precursor in the synthesis of bioactive peptides has also been under investigation.

In the realm of metabolic research, L-Phenylalanine, N-acetyl-L-phenylalanyl has been studied for its role in amino acid metabolism. Understanding how this compound is processed by the body can provide insights into metabolic disorders such as phenylketonuria (PKU). Advances in metabolomics have enabled researchers to track the metabolic fate of this compound more precisely, leading to a better understanding of its physiological effects.

The pharmaceutical industry has shown interest in L-Phenylalanine, N-acetyl-L-phenylalanyl due to its potential as an intermediate in drug synthesis. Its structural features make it a versatile building block for designing new therapeutic agents. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders by modulating neurotransmitter activity. The compound's stability and reactivity under various conditions make it an attractive choice for synthetic chemists.

One of the most exciting areas of research involving L-Phenylalanine, N-acetyl-L-phenylalanyl is its application in peptide-based therapies. Peptides are short chains of amino acids that play crucial roles in various biological processes. By incorporating this modified amino acid into peptide sequences, researchers can enhance the stability and bioavailability of these therapeutic agents. This approach has shown promise in treating conditions such as cancer and inflammatory diseases.

The synthesis of L-Phenylalanine, N-acetyl-L-phenylalanyl has also seen significant advancements. Modern synthetic techniques have improved yield and purity, making it more accessible for research purposes. These advancements have enabled scientists to conduct more detailed studies on its biological activities without compromising on quality.

The safety profile of L-Phenylalanine, N-acetyl-L-phenylalanyl is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have demonstrated that this compound is well-tolerated at physiological concentrations. However, further research is needed to understand its long-term effects under different experimental conditions.

In conclusion, L-Phenylalanine, N-acetyl-L-phenylalanyl (CAS no. 10030-31-6) is a multifaceted compound with significant implications in biochemical research and pharmaceutical development. Its unique properties make it a valuable tool for studying neurotransmitter pathways, amino acid metabolism, and peptide-based therapies. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is undeniable.